Cas no 2580180-11-4 (methyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate)

• Product Name: methyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate
• CAS No: 2580180-11-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5660266
• PubChem ID: 165891431
• Update Time: 2025-06-13

methyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725324
• 2580180-11-4
• methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate
• methyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate

• Inchi： 1S/C10H12N2O3/c1-14-8-4-3-6-5-7(10(13)15-2)11-9(6)12-8/h3-4,7H,5H2,1-2H3,(H,11,12)
• InChI Key： UMPHGUVDACIPIO-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=CC(=NC=2N1)OC)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylate

Introduction to Methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 2580180-11-4)

Methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate, identified by its CAS number 2580180-11-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The presence of both pyrrole and pyridine rings in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's6-methoxy substituent plays a crucial role in modulating its biological activity. Methoxy groups are known to influence the pharmacokinetic and pharmacodynamic properties of molecules by affecting solubility, metabolic stability, and receptor binding affinity. In the context of methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate, this methoxy group may enhance interactions with biological targets, thereby increasing the compound's efficacy.

Recent advancements in medicinal chemistry have highlighted the importance ofpyrrolo[2,3-b]pyridine scaffolds in the development of small-molecule drugs. These fused heterocycles are prevalent in numerous bioactive molecules due to their ability to engage with a wide range of biological targets. For instance, derivatives ofpyrrolo[2,3-b]pyridine have been reported to exhibit antiviral, anticancer, and anti-inflammatory properties. The2-carboxylate moiety in methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate further enhances its potential as a pharmacophore by providing a site for further functionalization or by participating in hydrogen bonding interactions.

In the context of drug discovery, the synthesis and characterization ofmethyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate represent a significant step forward. The compound's structural features make it a promising candidate for further investigation into its biological activity. Researchers have been exploring various synthetic routes to access this molecule efficiently, leveraging modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations.

Themethyl ester group at the 2-position of the pyrrole ring in methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate offers additional versatility for medicinal chemists. This ester can be readily converted into other functional groups such as carboxylic acids or amides through hydrolysis or amidation reactions. Such modifications can fine-tune the pharmacological properties of the molecule, enabling the optimization of its potency and selectivity.

The growing interest infused heterocycles as drug candidates is reflected in numerous publications and patents. For example, recent studies have demonstrated the efficacy ofpyrrolo[2,3-b]pyridine-based compounds in targeting specific enzymes and receptors involved in disease pathways. The6-methoxy substituent in particular has been shown to enhance binding affinity to certain biological targets by improving hydrophobic interactions or by modulating electronic distributions.

The synthesis ofmethyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the pyrrole ring system followed by functional group interconversions to introduce the methoxy and ester groups. The use of protecting groups ensures that each functional transformation occurs selectively without unwanted side reactions.

The pharmacological evaluation ofmethyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate has begun to reveal its potential as a therapeutic agent. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The6-methoxy substituent appears to play a critical role in mediating this activity by enhancing binding interactions with the target enzyme.

The structural features ofmethyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate also make it an attractive candidate for computational studies. Molecular modeling techniques can be employed to understand how this molecule interacts with biological targets at the atomic level. Such insights can guide further optimization efforts by identifying key structural elements that contribute to binding affinity and selectivity.

In conclusion,methyl 6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 2580180-11-4) represents a promising scaffold for drug discovery with significant potential in various therapeutic areas. Its unique structural features and biological activities make it a valuable compound for further investigation by researchers in pharmaceutical chemistry.